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Compound of Interest

Compound Name: methyl 1H-indazole-3-carboxylate

Cat. No.: B044672

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
methyl 1H-indazole-3-carboxylate (CAS No. 43120-28-1). The following sections detail the
hazardous properties of this compound and outline the necessary precautions for its safe use
in a laboratory or research setting.

Hazard Identification and Classification

Methyl 1H-indazole-3-carboxylate is classified as harmful if swallowed.[1][2] The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
classification:

GHS Classification:

Hazard Class Category

Acute Toxicity, Oral Category 4

GHS Label Elements:
e Pictogram:

o leialt text
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» Signal Word: Warning[2]
e Hazard Statements:
o H302: Harmful if swallowed.[1][2]

o Some suppliers also list H315 (Causes skin irritation), H319 (Causes serious eye
irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation).

o Precautionary Statements:

o

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

o P264: Wash skin thoroughly after handling.[1][2]

o P270: Do not eat, drink or smoke when using this product.[1][2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

o P330: Rinse mouth.[1][2]
o P501: Dispose of contents/container to an approved waste disposal plant.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of methyl 1H-indazole-3-carboxylate
is provided in the table below.
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Property

Value

Molecular Formula

CoHsN20:2

Molecular Weight 176.17 g/mol [2]
Appearance White to off-white solid
Melting Point 162-163 °C[1]

Boiling Point 345.2 °C at 760 mmHg[1]
Density 1.324 g/cm3[1]

Solubility Soluble in organic solvents.

Toxicological Information

The primary toxicological concern for methyl 1H-indazole-3-carboxylate is its acute oral

toxicity.[1][2]

Route of Exposure

Hazard Classification

Oral Acute Toxicity, Category 4
Dermal Data not available

) Data not available (some suppliers suggest it
Inhalation

may be harmful)

Experimental Protocols for Toxicological Assessment

While specific experimental studies for methyl 1H-indazole-3-carboxylate are not publicly

available, the "Acute Toxicity, Oral - Category 4" classification is typically determined through

standardized protocols, such as those outlined by the Organisation for Economic Co-operation

and Development (OECD).

OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure

This method is a common approach to assess acute oral toxicity. The general procedure

involves:
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» Dosing: A single, fixed dose of the substance is administered to a small number of animals
(usually rats, typically females).

» Observation: The animals are observed for a set period (typically 14 days) for any signs of
toxicity, including changes in behavior, weight, and overall health. Mortalities are also
recorded.

o Dose Adjustment: Based on the outcome of the initial dose, the dose for the next group of
animals may be adjusted up or down.

o Classification: The substance is classified into a GHS category based on the dose at which
toxicity or mortality is observed. For Category 4, this typically corresponds to a dose that
causes harm but is not fatal to the majority of the test animals.

Safety and Handling Precautions

Proper handling of methyl 1H-indazole-3-carboxylate is essential to minimize exposure and
ensure a safe working environment.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection:

o Wear a lab coat.

o Use compatible chemical-resistant gloves (e.g., nitrile rubber).

» Respiratory Protection: If working outside of a fume hood or if dust is generated, a NIOSH-
approved respirator with an appropriate particulate filter is recommended.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b044672?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hygiene Measures

e Wash hands thoroughly after handling.
e Do not eat, drink, or smoke in areas where the chemical is handled, processed, or stored.

 Remove contaminated clothing and wash it before reuse.

First Aid Measures

In the event of exposure, follow these first aid procedures:
« If Swallowed:
o Rinse mouth with water.
o Call a POISON CENTER or doctor/physician immediately.
o Do NOT induce vomiting.
e If on Skin:
o Remove contaminated clothing.
o Wash the affected area with soap and plenty of water.
o If skin irritation occurs, seek medical attention.
e Ifin Eyes:
o Rinse cautiously with water for several minutes.
o Remove contact lenses, if present and easy to do. Continue rinsing.
o If eye irritation persists, get medical advice/attention.
e If Inhaled:

o Move the person to fresh air and keep them comfortable for breathing.
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o If experiencing respiratory symptoms, call a POISON CENTER or doctor/physician.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Some
suppliers recommend refrigeration for long-term storage.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. This
material may be disposed of by incineration in a licensed facility.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of methyl 1H-
indazole-3-carboxylate, from initial assessment to emergency response.
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Caption: Logical workflow for the safe handling of methyl 1H-indazole-3-carboxylate.

This guide is intended to provide essential safety and handling information. It is not a substitute
for a comprehensive risk assessment, which should be conducted by qualified personnel
before any new or modified procedure involving this compound. Always refer to the most
current Safety Data Sheet (SDS) provided by your supplier for the most detailed and up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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